Cas no 120103-09-5 (Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI))
![Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI) structure](https://www.kuujia.com/scimg/cas/120103-09-5x500.png)
120103-09-5 structure
Product name:Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI)
- [4-[(4-pentanoylphenyl)diazenyl]phenyl] hexadecanoate
- 120103-09-5
- 4-n-Pentanoyl-4-n'-hexadecanoyloxyazobenzene
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- Inchi: InChI=1S/C33H48N2O3/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-19-33(37)38-31-26-24-30(25-27-31)35-34-29-22-20-28(21-23-29)32(36)18-6-4-2/h20-27H,3-19H2,1-2H3/b35-34+
- InChI Key: CNCOEFKXXCAARK-XAHDOWKMSA-N
- SMILES: CCCCCCCCCCCCCCCC(OC1C=CC(/N=N/C2C=CC(C(CCCC)=O)=CC=2)=CC=1)=O
Computed Properties
- Exact Mass: 520.36674
- Monoisotopic Mass: 520.366493
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 22
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.8
- Topological Polar Surface Area: 68.1
Experimental Properties
- Density: 1.01
- Boiling Point: 634.9°Cat760mmHg
- Flash Point: 170.9°C
- Refractive Index: 1.527
- PSA: 68.09
Hexadecanoic acid,4-[[4-(1-oxopentyl)phenyl]azo]phenyl ester, (E)- (9CI) Related Literature
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1. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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